Cas no 54806-94-9 (2-Pyrimidinamine,4-ethoxy-6-(4-methoxyphenyl)-)

• Product Name: 2-Pyrimidinamine,4-ethoxy-6-(4-methoxyphenyl)-
• CAS No: 54806-94-9
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 386764
• PubChem ID: 317232
• Update Time: 2025-04-19

2-Pyrimidinamine,4-ethoxy-6-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,4-ethoxy-6-(4-methoxyphenyl)-
• 4-ethoxy-6-(4-methoxyphenyl)pyrimidin-2-amine
• [4-ethoxy-6-(4-methoxyphenyl)-pyrimidin-2-yl]-amine
• 4-ethoxy-6-(4-methoxy-phenyl)-pyrimidin-2-ylamine
• AC1L7VJH
• NSC248021
• S03-0210
• DTXSID40311940
• AKOS015917126
• 54806-94-9
• NSC-248021

• Inchi： 1S/C13H15N3O2/c1-3-18-12-8-11(15-13(14)16-12)9-4-6-10(17-2)7-5-9/h4-8H,3H2,1-2H3,(H2,14,15,16)
• InChI Key： MAMNXMCPNLWWCF-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(C2C=CC(=CC=2)OC)=NC(N)=N1

Computed Properties

• Exact Mass: 245.11655
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• PSA: 70.26
• LogP: 2.71430